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Compound of Interest

Compound Name: Disulfo-ICG carboxylic acid

Cat. No.: B12379546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disulfo-Indocyanine Green (ICG) Carboxylic Acid N-hydroxysuccinimide (NHS) ester is a water-

soluble, near-infrared (NIR) fluorescent dye optimized for the labeling of biomolecules. The

NHS ester functional group allows for the covalent conjugation of the dye to primary amines on

proteins, antibodies, peptides, and other biomolecules, forming a stable amide bond.[1][2] This

modification renders the target molecule fluorescent, enabling its detection and tracking in

various biological applications, particularly in in vivo imaging due to the deep tissue penetration

of NIR light.[3][4] The addition of two sulfonate groups enhances the water solubility of the ICG

dye, which can be beneficial for labeling delicate proteins that may be prone to denaturation in

the presence of organic co-solvents.

These application notes provide detailed protocols for the conjugation of Disulfo-ICG NHS

ester to proteins and antibodies, methods for characterizing the resulting conjugates, and an

example of its application in targeted tumor imaging.

Chemical Properties and Specifications
While the exact chemical structure and properties can vary slightly between suppliers, the

general characteristics of Disulfo-ICG Carboxylic Acid NHS Ester are summarized below.
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Property Value Reference

Molecular Weight
~1032.11 g/mol (as disodium

salt)
[1]

Excitation Maximum (λex) ~785 nm [5]

Emission Maximum (λem) ~812 nm [5]

Reactive Group
N-hydroxysuccinimide (NHS)

ester
[1]

Reactivity Primary amines (-NH2) [2]

Solubility
Good in water, DMF, and

DMSO
[5]

Storage
Store at -20°C, protected from

light and moisture.
[1][6]

Note: The molecular weight and spectral properties are based on commercially available

Disulfo-ICG NHS ester disodium salt and similar sulfo-ICG NHS esters. Researchers should

refer to the certificate of analysis for the specific lot of reagent being used.

Conjugation Chemistry
The conjugation of Disulfo-ICG NHS ester to a biomolecule is a nucleophilic acyl substitution

reaction. The primary amine group on the biomolecule (e.g., the ε-amino group of a lysine

residue) acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This results in

the formation of a stable amide bond and the release of N-hydroxysuccinimide.[1]
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Biomolecule

Disulfo-ICG NHS Ester

Conjugated Biomolecule ByproductProtein-NH₂

Protein-NH-CO-Disulfo-ICG

+

Disulfo-ICG-CO-NHS

NHS
+
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Preparation In Vivo Imaging

Analysis

Antibody + Disulfo-ICG NHS Ester
(pH 8.5, RT, 1-2h)

Size-Exclusion Chromatography

Spectrophotometry (DOL calculation)

Intravenous injection of
ICG-Antibody conjugate

into tumor-bearing mouse

Conjugate circulates and
targets tumor antigen

NIR Fluorescence Imaging
(e.g., at 24h, 48h post-injection)

Ex vivo imaging of
tumor and organs

Quantification of
fluorescence signal

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12379546?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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